1-(Benzhydrylamino)-3-chloropropan-2-ol

• IUPAC Name: 1-(benzhydrylamino)-3-chloropropan-2-ol
• InChI: InChI=1S/C16H18ClNO/c17-11-15(19)12-18-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16,18-19H,11-12H2
• InChI Key: PHDKURQHOBPQTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NCC(CCl)O
• Molecular Formula: C16H18ClNO
• DSSTOX Substance ID: DTXSID60567104
• Molecular Weight: 275.77 g/mol
• CAS No.: 63477-43-0

Description

1-(Benzhydrylamino)-3-chloropropan-2-ol is a useful research compound. Its molecular formula is C16H18ClNO and its molecular weight is 275.77 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Potential in Drug Development

1-(Benzhydrylamino)-3-chloropropan-2-ol serves as a precursor in various chemical syntheses. For instance, it is used in the preparation of 1-(benzothiazol-2-ylsulfanyl)-3-chloropropan-2-ol, a compound with potential β-blocker activity. This synthesis involves methods like baker's yeast-induced asymmetric reduction and kinetic resolution, highlighting its significance in producing optically active pharmaceutical intermediates (Nunno et al., 2000).

Application in Antidepressant Agent Synthesis

This compound is also integral in synthesizing analogues of 3-(dimethylamino)-1,1-diphenyl-2-propanol hydrobromide, which are evaluated as potential antidepressant agents. The synthesis involves regiospecific ring opening of a 1,1-diaryl-2,3-epoxypropane, demonstrating its role in developing new antidepressant medications (Clark et al., 1979).

Role in Antihypertensive Medication Development

Furthermore, this compound is relevant in synthesizing novel 3-[(substituted-carbonyl)amino]-2H-1-benzopyrans, which show promise as antihypertensive agents. These compounds, when administered orally, have shown significant results in spontaneously hypertensive rats, signifying its utility in hypertension treatment research (Cassidy et al., 1992).

Contribution to Organic Chemistry and Drug Synthesis

In addition, its derivatives, like 3-fluoro-1-hydroxypropan-2-one, have been studied for their structure-activity relationships, linking chemical structure to potential therapeutic effects. This research contributes to a broader understanding of the compound's role in organic chemistry and drug synthesis (Pero et al., 1977).

Utility in Urotensin-II Receptor Research

Moreover, it has been involved in discovering nonpeptidic agonists of the urotensin-II receptor, a significant breakthrough in pharmacological research. This discovery paves the way for developing new drugs targeting this receptor (Croston et al., 2002).

Synthesis routes and methods

Procedure details

2-(Chloromethyl)oxirane (92 g, 1 mol) was added dropwise to a solution of diphenyl-methanamine (183 g, 1 mol) in CH3OH (1 L) at 0° C. then the mixture was stirred at r.t. overnight. The mixture was then concentrated in vacuo to give the title compound (201 g, 73%) which was used in next step without further purification.